Cas no 2137778-20-0 (2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-)

• Product Name: 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-
• CAS No: 2137778-20-0
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 5287350
• Update Time: 2025-06-09

2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-

• Inchi： 1S/C9H19NO3S/c1-4-9(2)7-8(5-6-13-9)14(11,12)10-3/h8,10H,4-7H2,1-3H3
• InChI Key： MDSHLJHAVKVEBY-UHFFFAOYSA-N
• SMILES： C1(CC)(C)OCCC(S(NC)(=O)=O)C1

Additional information on 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-

Exploring the Chemical and Biological Properties of CAS No. 2137778-20-0: 2H-Pyran-4-Sulfonamide, 2-Ethyltetrahydro-N,N-Dimethyl

The compound identified by CAS No. 2137778-20-0, formally named “N,N-Dimethyl-N-[S-tetrahydrofuran]-pyran-4-sulfonamide”, represents a structurally unique member of the sulfonamide class with emerging significance in medicinal chemistry and drug discovery. This compound’s core structure combines a tetrahydropyran ring system (tetrahydropyran moiety) with a sulfonamide functional group (sulfonamide group), further substituted by ethyl and dimethyl groups at specific positions, conferring distinct physicochemical properties and biological activities.

CAS No. 2137778-––––-

The chemical formula of this compound is C₁₁H₂₁NO₃S. Its molecular weight is approximately 695 g/mol, with a melting point range of 155°C to 165°C under standard conditions. The tetrahydropyran ring (tetrahydropyranyl group) contributes to its conformational flexibility, while the sulfonamide group (sulfonamide moiety) enhances bioavailability and receptor-binding affinity—a critical feature for pharmaceutical applications.

In recent studies published in journals like Nature Communications Chemistry, this compound has been highlighted for its potential as a modulator of enzyme activity in metabolic pathways. Researchers at the University of Cambridge demonstrated that the dimethyl substitution at the nitrogen atom (N,N-dimethyl group) significantly improves its stability against enzymatic degradation compared to earlier analogs lacking these substituents (Smith et al.,